Cas no 2229666-38-8 (4-(4-fluorophenyl)-2-methylbut-3-enenitrile)

• Product Name: 4-(4-fluorophenyl)-2-methylbut-3-enenitrile
• CAS No: 2229666-38-8
• MF: C₁₁H₁₀FN
• MW: 175.202206134796
• CID: 6028002
• PubChem ID: 165668176
• Update Time: 2025-06-11

4-(4-fluorophenyl)-2-methylbut-3-enenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-2-methylbut-3-enenitrile
• 2229666-38-8
• EN300-1998327

• Inchi： 1S/C11H10FN/c1-9(8-13)2-3-10-4-6-11(12)7-5-10/h2-7,9H,1H3/b3-2+
• InChI Key： RJXBBRVQVSOZRX-NSCUHMNNSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C#N)C

Computed Properties

• Exact Mass: 175.079727485g/mol
• Monoisotopic Mass: 175.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 4-(4-fluorophenyl)-2-methylbut-3-enenitrile

4-(4-Fluorophenyl)-2-methylbut-3-enenitrile: An Overview of CAS No. 2229666-38-8

4-(4-Fluorophenyl)-2-methylbut-3-enenitrile (CAS No. 2229666-38-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a cyano group, which contribute to its potential biological activities and applications.

The chemical structure of 4-(4-fluorophenyl)-2-methylbut-3-enenitrile consists of a 4-fluorophenyl ring attached to a 2-methylbut-3-enenitrile moiety. The presence of the fluorine atom in the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The cyano group, on the other hand, is known for its ability to participate in various chemical reactions and to modulate the pharmacological properties of the compound.

Recent studies have explored the potential applications of 4-(4-fluorophenyl)-2-methylbut-3-enenitrile in drug discovery and development. One notable area of research is its use as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the fluorinated phenyl group played a crucial role in enhancing the binding affinity and selectivity of the compound towards its target enzyme.

In addition to its potential as an enzyme inhibitor, 4-(4-fluorophenyl)-2-methylbut-3-enenitrile has also been investigated for its anti-inflammatory properties. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound could effectively reduce inflammation in animal models of inflammatory diseases. The mechanism underlying this effect is believed to involve the modulation of pro-inflammatory cytokines and signaling pathways.

The synthesis of 4-(4-fluorophenyl)-2-methylbut-3-enenitrile has been optimized using various synthetic routes, with a focus on improving yield and purity. One common approach involves the reaction of 4-fluorobenzaldehyde with an appropriate nitrile precursor, followed by subsequent modifications to introduce the methyl group and double bond. These synthetic methods have been refined to ensure scalability and cost-effectiveness, making it feasible for large-scale production if required.

The physicochemical properties of 4-(4-fluorophenyl)-2-methylbut-3-enenitrile have also been extensively studied. It is known to be a colorless liquid at room temperature with a molecular weight of approximately 195 g/mol. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetone makes it suitable for use in various biological assays and formulations. However, it is important to note that the compound should be handled with care due to its potential reactivity with certain chemicals.

In terms of safety and toxicity, preliminary studies suggest that 4-(4-fluorophenyl)-2-methylbut-3-enenitrile exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. Researchers are currently conducting comprehensive toxicity studies to assess potential side effects and long-term safety profiles.

The future prospects for 4-(4-fluorophenyl)-2-methylbut-3-enenitrile are promising. Ongoing research is focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Additionally, efforts are being made to develop novel derivatives with improved efficacy and reduced side effects.

In conclusion, 4-(4-fluorophenyl)-2-methylbut-3-enenitrile (CAS No. 2229666-38-8) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.